Cas no 1081-27-2 (2-(3-Carboxypropyl)benzoic acid)

• Product Name: 2-(3-Carboxypropyl)benzoic acid
• CAS No: 1081-27-2
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD09607973
• CID: 2624383
• PubChem ID: 12422083
• Update Time: 2025-04-21

2-(3-Carboxypropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1081-27-2
• Benzenebutanoic acid, 2-carboxy-
• DTXSID70497504
• SCHEMBL9759595
• AVOKSIJOKRBGSL-UHFFFAOYSA-N
• 2-(3-Carboxy-propyl)benzoic acid
• C67188
• 2-(3-Carboxypropyl)benzoic acid
• MFCD09607973

• MDL： MFCD09607973
• Inchi： 1S/C11H12O4/c12-10(13)7-3-5-8-4-1-2-6-9(8)11(14)15/h1-2,4,6H,3,5,7H2,(H,12,13)(H,14,15)
• InChI Key： AVOKSIJOKRBGSL-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 208.07355886Da
• Monoisotopic Mass: 208.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų